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Compound of Interest

Compound Name: Acetonitrile-15N

Cat. No.: B078537

Acetonitrile-15N: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the physical properties of
Acetonitrile-15N, a crucial isotopically labeled compound in various research applications.
This document details its core physical characteristics, outlines experimental protocols for their
determination, and provides visualizations to clarify experimental workflows.

Core Physical Properties of Acetonitrile-15N

Acetonitrile-15N (CHsC!°N), also known as Methyl cyanide-15N, is a stable isotope-labeled
nitrile that serves as a valuable tool in metabolic research, environmental science, and as an
internal standard in analytical techniques such as NMR and mass spectrometry.[1][2][3] Its
physical properties are essential for its proper handling, application, and data interpretation.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Acetonitrile-15N.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b078537?utm_src=pdf-interest
https://www.benchchem.com/product/b078537?utm_src=pdf-body
https://www.benchchem.com/product/b078537?utm_src=pdf-body
https://www.benchchem.com/product/b078537?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.westlab.com/blog/measuring-melting-point
http://www.chymist.com/Melting%20Point%20Determination%20LSM.pdf
https://www.benchchem.com/product/b078537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Conditions
Molecular Weight 42.05 g/mol [4][5]

Density 0.805 g/mL at 25 °C
Boiling Point 81-82 °C (lit.)
Melting Point -48 °C (lit.)
Refractive Index 1.344 n20/D (lit.)
Flash Point 6 °C (42.8 °F) closed cup
Identifier Value

CAS Number 14149-39-4

Linear Formula CHsC*N

SMILES String CC#[15N]

InChl Key

WEVYAHXRMPXWCK-LBPDFUHNSA-N

Purity and Isotopic Abundance

Value

Chemical Purity

>99% (CP)

Isotopic Purity

>98 atom % 1°N

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical

properties of Acetonitrile-15N. These protocols are based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small liquid
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sample is the capillary method using a Thiele tube or a melting point apparatus with a boiling
point function.

Methodology:

Sample Preparation: A small amount of Acetonitrile-15N is placed in a small-diameter test
tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the liquid.

Apparatus Setup: The fusion tube assembly is attached to a thermometer. The setup is then
immersed in a heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block
heater). The thermometer bulb and the fusion tube should be at the same level.

Heating: The apparatus is heated slowly and uniformly.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. The heating is continued until a rapid and continuous stream
of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded
as the boiling point.

Barometric Pressure: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
Since Acetonitrile-15N is a liquid at room temperature, this protocol would be applicable if it
were to be solidified at a low temperature.

Methodology:

o Sample Preparation: A small amount of solidified Acetonitrile-15N is finely powdered. The
open end of a capillary tube is pressed into the powder to pack a small amount of the solid
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into the tube, which is then tapped to move the solid to the sealed end. The sample height
should be 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated rapidly to a temperature about 10-15 °C below the expected
melting point. The heating rate is then reduced to 1-2 °C per minute.

Melting Point Range Determination: The temperature at which the first drop of liquid appears
is recorded as the beginning of the melting range. The temperature at which the entire solid
has turned into a clear liquid is recorded as the end of the melting range. For a pure
compound, this range is typically narrow (0.5-1 °C).

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise

volume, is commonly used for accurate density measurements of liquids.

Methodology:

Pycnometer Preparation: A clean and dry pycnometer is weighed accurately (ma1).

Sample Filling: The pycnometer is filled with Acetonitrile-15N, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is wiped off.

Weighing: The filled pycnometer is weighed again (mz2).

Calibration with Water: The process is repeated with deionized water of a known
temperature and density (p_water). The pycnometer is filled with water and weighed (ms).

Calculation: The volume of the pycnometer (V) is calculated using the mass of the water (ms
- m1) and its density. The density of Acetonitrile-15N (p_sample) is then calculated as:
p_sample =(mz-mi)/V

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be used to assess purity.
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Methodology:

¢ Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: A few drops of Acetonitrile-15N are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is adjusted to illuminate the field of
view. The control knob is turned until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Determination of Isotopic Purity (Mass Spectrometry)

Mass spectrometry (MS) is a powerful technique to determine the isotopic enrichment of a
labeled compound by measuring the mass-to-charge ratio of its ions.

Methodology:

o Sample Preparation: A dilute solution of Acetonitrile-15N is prepared in a suitable volatile
solvent.

e Instrumentation: A high-resolution mass spectrometer, such as one with an electrospray
ionization (ESI) source, is used.

o Data Acquisition: The sample is introduced into the mass spectrometer, and the mass
spectrum is acquired. The instrument detects the molecular ions of both the unlabeled
(CH3C*N) and the *N-labeled (CHsC*>N) acetonitrile.

o Data Analysis: The relative abundances of the molecular ion peaks corresponding to the 1N
and °N isotopologues are measured. The isotopic purity is calculated as the percentage of
the 1°N-labeled species relative to the total amount of both species.

Visualizations
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The following diagrams illustrate key concepts and workflows related to the use of

Acetonitrile-15N in research.
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Caption: Relationship between the core physical properties of Acetonitrile-15N.
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Caption: General workflow for using Acetonitrile-15N as an isotopic tracer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chem.libretexts.org [chem.libretexts.org]

e 2. westlab.com [westlab.com]

e 3. chymist.com [chymist.com]

e 4. SSERC | Melting point determination [sserc.org.uk]

e 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

« To cite this document: BenchChem. [Acetonitrile-15N physical properties for researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078537#acetonitrile-15n-physical-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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